5-chloro-N-(oxan-4-ylmethyl)pyridin-2-amine

• IUPAC Name: 5-chloro-N-(oxan-4-ylmethyl)pyridin-2-amine
• InChI: InChI=1S/C11H15ClN2O/c12-10-1-2-11(14-8-10)13-7-9-3-5-15-6-4-9/h1-2,8-9H,3-7H2,(H,13,14)
• InChI Key: CRMFLYFSLSRQPN-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1CNC2=NC=C(C=C2)Cl
• Molecular Formula: C11H15ClN2O
• Molecular Weight: 226.70 g/mol

Description

5-chloro-N-(oxan-4-ylmethyl)pyridin-2-amine is a chemical compound that is widely used in scientific research. This compound is known for its unique properties and has been extensively studied for its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-chloro-N-(oxan-4-ylmethyl)pyridin-2-amine is not fully understood. However, it is believed to exert its biological activity by interacting with specific targets in the cell. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to inhibit the activity of certain enzymes and receptors in the cell.
Biochemical and Physiological Effects:
5-chloro-N-(oxan-4-ylmethyl)pyridin-2-amine has been shown to exhibit potent activity against certain cancer cell lines. It has also been shown to inhibit the activity of certain enzymes and receptors in the cell. However, the biochemical and physiological effects of this compound are not fully understood and require further investigation.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-chloro-N-(oxan-4-ylmethyl)pyridin-2-amine in lab experiments is its potent activity against certain cancer cell lines. This makes it a valuable tool for studying the mechanisms of cancer cell growth and proliferation. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 5-chloro-N-(oxan-4-ylmethyl)pyridin-2-amine. One direction is to investigate its potential use as a therapeutic agent for cancer treatment. Another direction is to study its potential use as a ligand in drug discovery. Additionally, further investigation is needed to fully understand the mechanism of action and biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 5-chloro-N-(oxan-4-ylmethyl)pyridin-2-amine involves the reaction of 5-chloropyridin-2-amine with oxan-4-ylmethyl chloride. The reaction is carried out in the presence of a base such as potassium carbonate, and the product is obtained in good yield. The purity of the product can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

5-chloro-N-(oxan-4-ylmethyl)pyridin-2-amine is widely used in scientific research due to its unique properties. It has been studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. This compound is known to exhibit potent activity against certain cancer cell lines, and it has been studied as a potential anticancer agent. It has also been studied for its potential use as a ligand in drug discovery and as a tool in chemical biology.